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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632

Essential Safety and Handling Guide for Dimethyl
2,2'-thiobisacetate

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with Dimethyl 2,2'-thiobisacetate
(CAS No. 16002-29-2). The following procedures are designed to ensure safe laboratory
operations and mitigate risks associated with this chemical.

Chemical Safety and Hazard Information

Dimethyl 2,2'-thiobisacetate is classified with the following hazards:
e H314: Causes severe skin burns and eye damage.[1]
e H227: Combustible liquid.[1]

Due to these hazards, adherence to strict safety protocols is mandatory.
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Quantitative Data for Dimethyl 2,2'-
thiobisacetate

Molecular Formula C6H1004S[1][2]
Molecular Weight 178.21 g/mol [2][3]
Boiling Point 130 °C (at 15 Torn)[1]
Density (Predicted) 1.199 + 0.06 g/cm3[1]

. o Not established. Handle with caution and use
Occupational Exposure Limits (PEL, TLV) ) ) o
engineering controls to minimize exposure.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following should be worn
at all times when handling Dimethyl 2,2'-thiobisacetate.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect
gloves for tears or punctures before use and dispose of contaminated gloves in accordance
with laboratory procedures.

o Eye and Face Protection: Use chemical safety goggles and a face shield to protect against
splashes.

« Skin and Body Protection: Wear a flame-retardant lab coat and additional protective clothing
as necessary to prevent skin contact. Ensure clothing is antistatic.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[4][5] If ventilation is insufficient or in case of a spill, use a NIOSH-approved respirator
with appropriate cartridges.

Operational and Disposal Plans
Handling and Storage

» Ventilation: Always handle Dimethyl 2,2'-thiobisacetate in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of vapors.[4][5]
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Ignition Sources: This is a combustible liquid. Keep it away from heat, sparks, open flames,
and other ignition sources.[1][5][6] Use explosion-proof electrical and ventilating equipment.

[7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][2][6]
Keep it segregated from incompatible materials such as strong oxidizing agents.

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in areas
where the chemical is handled or stored.[4] An emergency eyewash station and safety
shower should be immediately accessible.

Disposal Plan

o Waste Disposal: Dispose of Dimethyl 2,2'-thiobisacetate and any contaminated materials

at an approved waste disposal plant.[4] Do not mix with other waste.

o Container Disposal: Empty containers may retain product residue and should be treated as

hazardous. Do not reuse containers; handle them in the same manner as the product itself
for disposal.[8]

Emergency Procedures

Immediate and appropriate action during an emergency is critical to minimizing harm.

First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for several minutes.[4][6] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[4]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
plenty of soap and water.[4] If skin irritation or a rash occurs, seek medical attention.[4]

Ingestion: Rinse mouth.[4] Do NOT induce vomiting. Call a physician or poison control center
immediately.[4]

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms persist, call a
physician.[4][8]
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Spill and Fire Response

» Spill Containment: In case of a spill, evacuate the area and shut off all ignition sources.[7]
Use non-sparking tools.[7] Absorb the spill with inert, non-combustible material such as
sand, earth, or vermiculite.[7][8] Collect the material and place it in a suitable, labeled
container for disposal.[8]

» Fire Extinguishing: For small fires, use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[4][6] For large fires, use water spray, fog, or alcohol-resistant foam. Use
water spray to cool fire-exposed containers.[8]

Experimental Workflow Visualization

The following diagram outlines the standard operating procedure for responding to a chemical
spill, ensuring a systematic and safe cleanup process.
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Caption: Workflow for a safe and effective chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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